N-[4-[[[(E)-4-(Dimethylamino)but-2-enoyl]amino]methyl]phenyl]-N-methylpyridine-4-carboxamide

• IUPAC Name: N-[4-[[[(E)-4-(dimethylamino)but-2-enoyl]amino]methyl]phenyl]-N-methylpyridine-4-carboxamide
• InChI: InChI=1S/C20H24N4O2/c1-23(2)14-4-5-19(25)22-15-16-6-8-18(9-7-16)24(3)20(26)17-10-12-21-13-11-17/h4-13H,14-15H2,1-3H3,(H,22,25)/b5-4+
• InChI Key: XGNSYKPBLHDLLG-SNAWJCMRSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1=CC=C(C=C1)N(C)C(=O)C2=CC=NC=C2
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1=CC=C(C=C1)N(C)C(=O)C2=CC=NC=C2
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol
• CAS No.: 2411333-37-2

Description

The compound you mentioned is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also has a dimethylamino group, a but-2-enoyl group, and a methyl group attached to the pyridine ring via an amide linkage.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, the dimethylamino group, and the amide linkage would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its molecular structure. The pyridine ring, for example, is aromatic and relatively stable, but it can participate in electrophilic substitution reactions. The amide linkage could be hydrolyzed under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide linkage and the aromatic pyridine ring could affect its solubility, melting point, and boiling point.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, for example, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety precautions should always be taken when working with chemicals.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its properties in more detail, and developing methods for its synthesis.